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Compound of Interest

3,3-Diethyl-4-oxoazetidin-2-yl
Compound Name: _
propionate

Cat. No.: B178407

Disclaimer: This document provides guidance on the proper disposal of 3,3-Diethyl-4-
oxoazetidin-2-yl propionate based on general laboratory safety principles and information for
related chemical compounds. Since a specific Safety Data Sheet (SDS) for this compound is
not readily available, these procedures should be considered as a preliminary guide. It is
imperative to consult with your institution's Environmental Health and Safety (EHS) department
for a definitive and compliant disposal plan. All laboratory waste must be managed in
accordance with local, regional, and national regulations.

Immediate Safety and Hazard Assessment

While comprehensive hazard data for 3,3-Diethyl-4-oxoazetidin-2-yl propionate is limited,
preliminary information from chemical suppliers suggests it may cause skin, eye, and
respiratory irritation. Due to the presence of a (3-lactam ring, a structure common in antibiotics
like penicillin, there is also a potential for chemical sensitization. Therefore, it is crucial to
handle this compound with care, assuming it is hazardous.

Personal Protective Equipment (PPE) required:
o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Use chemically resistant gloves (e.g., nitrile gloves). Gloves must be
inspected before use and disposed of properly after handling the compound.
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o Body Protection: A lab coat or other protective clothing is mandatory to prevent skin contact.

o Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any dust or vapors.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 3,3-Diethyl-4-

oxoazetidin-2-yl propionate.

Property Value Source
Molecular Formula C10H17NOs [1][2]
Molecular Weight 199.25 g/mol [1112]
CAS Number 142935-44-2 [2]
Storage Conditions Sealed in a dry place at 2-8°C [2]

H315: Causes skin
- irritationH319: Causes serious
Hazard Statements (unverified) o
eye irritationH335: May cause

respiratory irritation

[3]

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe collection and disposal of 3,3-Diethyl-4-

oxoazetidin-2-yl propionate waste.

Experimental Protocol:

o Waste Identification and Segregation:

o Treat all 3,3-Diethyl-4-oxoazetidin-2-yl propionate and any materials contaminated with

it (e.g., pipette tips, gloves, absorbent paper) as hazardous chemical waste.

o Do not mix this waste with other waste streams unless explicitly approved by your EHS

department. Keep it separate from incompatible materials such as strong acids or bases.
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o Waste Collection:

o Collect solid waste in a dedicated, leak-proof, and clearly labeled hazardous waste
container. The container should be made of a material compatible with the chemical.

o For liquid waste (e.g., solutions containing the compound), use a sealable, non-reactive
container. Ensure the container has a secure screw-top cap.

o Do not overfill containers; leave at least 10% headspace to allow for expansion.
e Labeling:

o Label the hazardous waste container clearly with the following information:

The words "Hazardous Waste"

The full chemical name: "3,3-Diethyl-4-oxoazetidin-2-yl propionate”

The CAS number: "142935-44-2"

An accumulation start date (the date the first waste was added to the container).

The primary hazards (e.qg., "Irritant,” "Sensitizer").
e Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[4][5]

o The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.[5]

o Ensure the storage area is secure, well-ventilated, and away from heat sources or direct
sunlight.

e Disposal Request:
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o Once the waste container is full or has been in accumulation for the maximum allowed
time (typically six to twelve months, check with your institution), arrange for its disposal.

o Contact your institution's EHS department or a licensed chemical waste disposal
contractor to schedule a pickup.[6]

o Do not attempt to dispose of this chemical down the drain or in regular trash.[6][7]

o Decontamination of Empty Containers:

[e]

An empty container that held 3,3-Diethyl-4-oxoazetidin-2-yl propionate must be
decontaminated before being discarded as non-hazardous waste.

[e]

Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).

o

Collect the rinsate and dispose of it as hazardous liquid waste.

[¢]

After rinsing, deface or remove the original label and dispose of the container according to
institutional guidelines for non-hazardous laboratory glassware or plastic.

Spill Management

In the event of a spill, follow these procedures:

o Evacuate: Immediately alert others in the area and evacuate if necessary.
» Ventilate: Ensure the area is well-ventilated.

o Protect: Wear the appropriate PPE as described in Section 1.

o Contain: For small spills, cover with an inert absorbent material (e.g., vermiculite, sand, or a
commercial spill kit absorbent).

o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste
container. Avoid creating dust.

e Clean: Clean the spill area with soap and water.
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o Dispose: Label the container with the spill cleanup debris and dispose of it as hazardous

waste.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 3,3-Diethyl-4-
oxoazetidin-2-yl propionate.
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Caption: Workflow for the safe disposal of 3,3-Diethyl-4-oxoazetidin-2-yl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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